Cas no 58529-75-2 (Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-)

Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis- structure
58529-75-2 structure
Product Name:Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-
CAS No:58529-75-2
MF:C16H18O4
MW:274.311725139618
CID:341743
PubChem ID:20095959
Update Time:2025-04-19

Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-
    • 3-[4-(3-hydroxyphenoxy)butoxy]phenol
    • 58529-75-2
    • SCHEMBL7089196
    • LEGMFZFWGSNLBB-UHFFFAOYSA-N
    • 1,4-Bis(3-Hydroxyphenoxy)Butane
    • 3,3'-[Butane-1,4-diylbis(oxy)]diphenol
    • DTXSID80602344
    • Inchi: 1S/C16H18O4/c17-13-5-3-7-15(11-13)19-9-1-2-10-20-16-8-4-6-14(18)12-16/h3-8,11-12,17-18H,1-2,9-10H2
    • InChI Key: LEGMFZFWGSNLBB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)O)CCCCOC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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